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Compound of Interest

Compound Name: Hexyl 2-bromobutanoate

Cat. No.: B15472924 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Hexyl 2-bromobutanoate (CAS No:

38675-00-2) is not publicly available in the retrieved search results. This guide is therefore

based on general principles of chemical safety and data extrapolated from structurally similar

compounds. All personnel should handle this chemical with caution and adhere to established

laboratory safety protocols. A substance-specific risk assessment should be conducted before

use.

Introduction
Hexyl 2-bromobutanoate is a chemical compound with the molecular formula C10H19BrO2

and a molar mass of 251.16 g/mol .[1] Its structure suggests it is an ester of butanoic acid,

substituted with a bromine atom at the alpha position, with a hexyl ester group. The presence

of the bromine atom significantly influences its reactivity and potential toxicological profile

compared to its non-brominated analogs. This document aims to provide a summary of the

anticipated safety considerations for this compound, in the absence of a formal SDS.

Hazard Identification and Classification
(Anticipated)
While a specific hazard classification is unavailable, compounds containing alkyl bromides are

often classified as:
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Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or

if inhaled.

Skin Corrosion/Irritation: Expected to be a skin irritant.

Serious Eye Damage/Eye Irritation: Expected to cause serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Hazardous decomposition products upon combustion are likely to include carbon monoxide

and hydrogen bromide.

Quantitative Data Summary
Due to the absence of a specific SDS for Hexyl 2-bromobutanoate, a comprehensive table of

quantitative data cannot be provided. The table below is a template illustrating the type of

information that would be presented if available.
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Property Value Units Source

Physical and

Chemical Properties

Molecular Formula C10H19BrO2 - ChemBK[1]

Molar Mass 251.16 g/mol ChemBK[1]

Boiling Point Data not available °C

Melting Point Data not available °C

Flash Point Data not available °C

Density Data not available g/cm³

Water Solubility Data not available mg/L

Toxicological Data

LD50 Oral Data not available mg/kg

LD50 Dermal Data not available mg/kg

LC50 Inhalation Data not available ppm (4h)

Exposure Limits

PEL (OSHA) Data not available ppm

TLV (ACGIH) Data not available ppm

Experimental Protocols (Hypothetical)
Detailed experimental protocols for the determination of safety data are not available. However,

standard methodologies for assessing chemical hazards are defined by organizations such as

the OECD (Organisation for Economic Co-operation and Development). For instance:

Acute Oral Toxicity: Would likely be determined using OECD Test Guideline 423 (Acute Oral

toxicity – Acute Toxic Class Method). This method involves the administration of the test

substance to fasted animals in a stepwise procedure.
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Skin Irritation: Would be assessed following OECD Test Guideline 404 (Acute Dermal

Irritation/Corrosion). This involves applying the substance to the shaved skin of an animal

and observing for signs of irritation over a set period.

Eye Irritation: Would be evaluated using OECD Test Guideline 405 (Acute Eye

Irritation/Corrosion), where the substance is applied to the eye of an animal and the effects

are scored.

Visualized Workflows and Relationships
The following diagrams illustrate logical relationships and workflows relevant to the safe

handling of a hazardous chemical like Hexyl 2-bromobutanoate.
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Safe Handling Workflow

Start: Receive Chemical

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Weigh/Measure Required Amount

Perform Experiment

Dispose of Waste in
Designated Halogenated Waste Container

Clean Work Area

End: Store Chemical Properly

Click to download full resolution via product page

Caption: General workflow for safely handling a potentially hazardous chemical.
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First Aid Response to Exposure

Skin Contact

Eye Contact

Inhalation

Exposure Occurs

Immediately wash with
plenty of soap and water

Skin

Rinse cautiously with water
for several minutes

Eye

Move person to fresh air

Inhalation

Remove contaminated clothing Seek medical attention
if irritation persists

Remove contact lenses,
if present and easy to do

Seek immediate
medical attention

If not breathing, give
artificial respiration Seek medical attention

Click to download full resolution via product page

Caption: First aid measures for different routes of chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15472924?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15472924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

